Cas no 648905-19-5 (Benzene, 4-bromo-1,2-bis(methylsulfonyl)-)

Benzene, 4-bromo-1,2-bis(methylsulfonyl)- structure
648905-19-5 structure
Product Name:Benzene, 4-bromo-1,2-bis(methylsulfonyl)-
CAS No:648905-19-5
MF:C8H9BrO4S2
MW:313.18865942955
CID:412866
PubChem ID:68516523
Update Time:2025-04-19

Benzene, 4-bromo-1,2-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1,2-bis(methylsulfonyl)-
    • 4-bromo-1,2-bis(methylsulfonyl)benzene
    • 4-Bromo-1,2-di(methanesulfonyl)benzene
    • SCHEMBL3112984
    • 648905-19-5
    • DTXSID20738494
    • Inchi: 1S/C8H9BrO4S2/c1-14(10,11)7-4-3-6(9)5-8(7)15(2,12)13/h3-5H,1-2H3
    • InChI Key: ORJPWVLQWWBGBD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)S(C)(=O)=O)S(C)(=O)=O

Computed Properties

  • Exact Mass: 311.91257
  • Monoisotopic Mass: 311.91256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • PSA: 68.28
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